Cas no 2172311-48-5 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2172311-48-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6330289
• PubChem ID: 165542880
• Update Time: 2025-09-27

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• 2172311-48-5
• EN300-1500649
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(24(30)31)14-27-23(29)13-26(2,17-11-12-17)28-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NWXZTFKFMRLFCG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NCC(C(=O)O)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

Introduction to 3-3-Cyclopropyl-3-{(9H-Fluoren-9-Yl)methoxycarbonyl}amino)butanamido-2-Methylpropanoic Acid (CAS No. 2172311-48-5)

3-3-Cyclopropyl compounds have garnered significant attention in the field of organic chemistry due to their unique structural properties and potential applications in drug design. The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino is a derivative that incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used as a protecting group in peptide synthesis. This specific compound, with its cyclopropyl and Fmoc functionalities, represents an intriguing structure for further exploration.

The CAS number 2172311-48-5 uniquely identifies this compound, ensuring its precise identification in scientific literature and regulatory databases. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules, particularly in the context of their role as intermediates in the synthesis of complex peptides and proteins.

Fluorenylmethoxycarbonyl (Fmoc) groups are known for their stability under basic conditions and ease of removal under acidic conditions, making them invaluable in solid-phase peptide synthesis (SPPS). The integration of an Fmoc group into this compound underscores its potential utility in peptide-based drug discovery and development.

The structural complexity of this compound, featuring both a cyclopropyl ring and an Fmoc group, suggests its involvement in multi-component reactions or as a building block for more intricate molecules. Recent advancements in asymmetric synthesis have further expanded the scope of such compounds, enabling the creation of enantiomerically pure derivatives with tailored biological activities.

In terms of applications, this compound may find relevance in the fields of medicinal chemistry and biotechnology. Its potential as a precursor for bioactive agents or as a component in advanced materials is currently under investigation. Emerging research also points towards its role in enhancing the stability and bioavailability of therapeutic peptides.

The synthesis of this compound involves a series of carefully optimized steps, including nucleophilic substitutions and coupling reactions. Innovations in catalytic methods have streamlined its production, making it more accessible for research purposes. The use of environmentally friendly reagents and conditions aligns with contemporary green chemistry principles, further enhancing its appeal.

CAS No. 2172311-48-5 serves as a testament to the ongoing advancements in chemical synthesis and molecular design. As researchers continue to explore its properties and applications, this compound is poised to contribute significantly to various scientific domains, from drug discovery to materials science.